2-Oxo-6-(3-(trifluoromethyl)benzoyl)-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2-oxo-6-[3-(trifluoromethyl)benzoyl]-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C17H12F3N3O2/c18-17(19,20)13-3-1-2-10(7-13)16(25)23-5-4-14-12(9-23)6-11(8-21)15(24)22-14/h1-3,6-7H,4-5,9H2,(H,22,24)
• InChI Key: JLZAXLIRSIMOSG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC(=O)C(=C2)C#N)C(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C17H12F3N3O2
• Molecular Weight: 347.29 g/mol
• CAS No.: 2034290-08-7

Description

2-Oxo-6-(3-(trifluoromethyl)benzoyl)-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile is a useful research compound. Its molecular formula is C17H12F3N3O2 and its molecular weight is 347.297. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

Compounds related to 2-Oxo-6-(3-(trifluoromethyl)benzoyl)-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile have been used in diverse synthetic pathways to create novel organic structures. For instance, the efficient synthesis of pyrazolo[3,4-b]quinolin-3-amine and benzo[b][1,8]naphthyridine derivatives highlights the utility of related hexahydroquinoline compounds in producing heterocyclic structures important in medicinal chemistry (Elkholy, 2007). Similarly, tandem carbon-carbon bond insertion and intramolecular aldol reactions have been developed for synthesizing 4-aryl-2-naphthols, a reaction path that demonstrates the versatility of related compounds in forming complex molecular architectures (Okuma et al., 2012).

Novel Heterocyclic Systems

The base-mediated synthesis of α-aminated aroyl/acetylnaphthalenes through [4+2] annulations represents another application area, where reactions involving cyanomethyl-benzonitrile derivatives lead to the creation of novel heterocyclic systems (Singh et al., 2014). This underscores the potential of using complex naphthyridine derivatives in synthetic organic chemistry to access new molecular structures with potential applications in materials science and drug discovery.

Advanced Materials and Catalysis

Research into the formation of new heterotetracyclic compounds by ring closure of 2-amino-3-vinylpyridines, involving derivatives that react thermally to yield naphthyridine derivatives, points towards applications in developing new materials with unique electronic and optical properties (Ojea et al., 1993). These materials could have implications for the fields of organic electronics and photonics, where the precise control over molecular structure is critical for functionality.

Biological Activity

While the direct biological activities of this compound were not explicitly found in the available literature, the exploration of related compounds for antimicrobial and antifungal activities suggests a potential area of investigation. Derivatives of naphthyridine have been synthesized and tested for antimicrobial and antifungal activities, indicating the broader relevance of this chemical scaffold in searching for new therapeutic agents (Al-Omran et al., 2002).